Cas no 1131614-87-3 (4-(4-Ethylpiperazin-1-yl)-3-iodobenzoic acid)
1131614-87-3 structure
Product Name:4-(4-Ethylpiperazin-1-yl)-3-iodobenzoic acid
CAS No:1131614-87-3
MF:C13H17IN2O2
MW:360.190755605698
CID:1030581
PubChem ID:44828862
Update Time:2025-04-20
4-(4-Ethylpiperazin-1-yl)-3-iodobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-Ethylpiperazin-1-yl)-3-iodobenzoic acid
- 4-(4-ethyl-1-piperazinyl)-3-iodobenzoic acid
- A802929
- AK133783
- CTK8E2179
- FT-0653639
- KB-145183
- DTXSID50660951
- AKOS015843342
- 1131614-87-3
- DB-060447
-
- Inchi: 1S/C13H17IN2O2/c1-2-15-5-7-16(8-6-15)12-4-3-10(13(17)18)9-11(12)14/h3-4,9H,2,5-8H2,1H3,(H,17,18)
- InChI Key: LXNSCAPSLWHBFZ-UHFFFAOYSA-N
- SMILES: IC1C=C(C(=O)O)C=CC=1N1CCN(CC)CC1
Computed Properties
- Exact Mass: 360.033
- Monoisotopic Mass: 360.033
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.8A^2
- XLogP3: 0.1
4-(4-Ethylpiperazin-1-yl)-3-iodobenzoic acid Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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